Cas no 885521-69-7 (4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID)

• Product Name: 4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID
• CAS No: 885521-69-7
• MF: C₉H₅FN₂O₄
• MW: 224.14540553093
• CID: 3031135
• PubChem ID: 24728346
• Update Time: 2025-04-21

4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-FLUORO-3,6-(1H)INDAZOLE DICARBOXYLIC ACID
• 4-fluoro-1H-indazole-3,6-dicarboxylic acid
• 885521-69-7

• Inchi： 1S/C9H5FN2O4/c10-4-1-3(8(13)14)2-5-6(4)7(9(15)16)12-11-5/h1-2H,(H,11,12)(H,13,14)(H,15,16)
• InChI Key： JGDXJBRBTBLFCN-UHFFFAOYSA-N
• SMILES： FC1=CC(C(=O)O)=CC2=C1C(C(=O)O)=NN2

Computed Properties

• Exact Mass: 224.02333481Da
• Monoisotopic Mass: 224.02333481Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 103Ų